N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(2-methyl-5-nitrophenyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C16H16N2O3S/c1-11-3-7-14(8-4-11)22-10-16(19)17-15-9-13(18(20)21)6-5-12(15)2/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: QSDAUOFPBCJGMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])C
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]acetamide, commonly known as MNTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNTA is a yellow crystalline solid that is insoluble in water but soluble in organic solvents.

Scientific Research Applications

Solvatochromism and Hydrogen Bonding

• N-(4-Methyl-2-nitrophenyl)acetamide forms a complex with a protophilic solvent, stabilized by a bifurcate hydrogen bond. This bond is sensitive to temperature, phase state, and protophilic properties of the medium, making it useful in studying solvation dynamics (Krivoruchka et al., 2004).

Conformational Studies

• Research on 2-Chloro-N-(3-methylphenyl)acetamide, a compound structurally related to N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]acetamide, has provided insights into molecular conformations, which are vital for understanding molecular interactions and designing new compounds (Gowda et al., 2007).

Anticancer Activity

• Synthesized derivatives of related compounds have been investigated for their anticancer activity. This includes studies on selectivity and apoptosis-inducing properties, which are crucial in the development of new anticancer drugs (Evren et al., 2019).

Synthesis and Biological Evaluation

• The synthesis of various analogs and derivatives offers a pathway for creating new compounds with potential biological activities, including antimalarial properties (Werbel et al., 1986).

Inhibitor Studies

• Investigations into the synthesis of inhibitors against specific enzymes or cellular processes provide a foundation for developing new therapeutic agents. This includes the study of sialidase inhibitors, which are significant in the field of medicinal chemistry (Rothermel & Faillard, 1989).